molecular formula C24H23N3O5S2 B2700768 N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide CAS No. 941884-09-9

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide

Cat. No. B2700768
CAS RN: 941884-09-9
M. Wt: 497.58
InChI Key: QVIONRUMSNAEJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide is a useful research compound. Its molecular formula is C24H23N3O5S2 and its molecular weight is 497.58. The purity is usually 95%.
BenchChem offers high-quality N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimalarial and COVID-19 Applications

  • Antimalarial Sulfonamides as COVID-19 Drug Candidates: Research on N-(phenylsulfonyl)acetamide derivatives, including aminothiazole and benzo[d]thiazol-2-ylthio derivatives, has explored their potential antimalarial activity and ADMET properties. Some derivatives exhibited excellent antimalarial activity and were further assessed for their binding energy against SARS-CoV-2 main protease and Spike Glycoprotein, highlighting their potential as COVID-19 therapeutic agents (Fahim & Ismael, 2021).

Anticancer Applications

  • Src Kinase Inhibitory and Anticancer Activities: N-benzyl substituted acetamide derivatives, particularly those incorporating the thiazole moiety instead of pyridine, have been synthesized and evaluated for their Src kinase inhibitory activities. Unsubstituted N-benzyl derivative showed inhibition of c-Src kinase, indicating potential anticancer applications (Fallah-Tafti et al., 2011).

Metabolic Stability Improvements

  • Enhancing Metabolic Stability: Investigations into N-(6-(6-Chloro-5-(4-fluorophenylsulfonamido)pyridin-3-yl)benzo[d]thiazol-2-yl)acetamide and its analogs aimed at reducing metabolic deacetylation through modifications to the benzothiazole ring. This research is crucial for developing compounds with improved metabolic stability for therapeutic applications (Stec et al., 2011).

Antimicrobial Applications

  • Novel Antimicrobial Agents: The synthesis of new heterocyclic compounds incorporating the sulfamoyl moiety, aiming to develop effective antimicrobial agents. This includes exploring diverse chemical structures like 2-pyridone, chromene, and hydrazone derivatives for their potential antibacterial and antifungal activities (Darwish et al., 2014).

Antioxidant Activity

  • Antioxidant Properties of Amidomethane Sulfonyl-Linked Bis Heterocycles: The preparation of compounds linked by amidomethane sulfonyl to pyrrolyl oxazoles/thiazoles/imidazoles and their evaluation for antioxidant activity. Some of these compounds have shown excellent antioxidant activities, surpassing those of standard antioxidants like Ascorbic acid (Talapuru et al., 2014).

properties

IUPAC Name

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-2-(4-methylsulfonylphenyl)-N-(pyridin-2-ylmethyl)acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H23N3O5S2/c1-31-19-11-12-20(32-2)23-22(19)26-24(33-23)27(15-17-6-4-5-13-25-17)21(28)14-16-7-9-18(10-8-16)34(3,29)30/h4-13H,14-15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QVIONRUMSNAEJU-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=C2C(=C(C=C1)OC)SC(=N2)N(CC3=CC=CC=N3)C(=O)CC4=CC=C(C=C4)S(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H23N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

497.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-2-(4-(methylsulfonyl)phenyl)-N-(pyridin-2-ylmethyl)acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.